Cas no 2137480-59-0 (tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate)

• Product Name: tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate
• CAS No: 2137480-59-0
• MF: C₁₈H₃₆N₂O₃
• MW: 328.490045547485
• CID: 6333464
• PubChem ID: 165498411
• Update Time: 2025-05-19

tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1161937
• 2137480-59-0
• tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate

• Inchi： 1S/C18H36N2O3/c1-8-11-20(17(2,3)4)15-12-13(21)9-10-14(15)19-16(22)23-18(5,6)7/h13-15,21H,8-12H2,1-7H3,(H,19,22)
• InChI Key： MQRIXGYPGAEQPU-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(CCC)C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.27259301g/mol
• Monoisotopic Mass: 328.27259301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate

tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2137480-59-0, commonly referred to as tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

The tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate molecule consists of a cyclohexane ring substituted with hydroxyl and amino groups, along with a tert-butyl carbamate moiety. The presence of these functional groups imparts versatility to the compound, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and bioactive compounds.

One of the key areas of research on this compound involves its application in drug discovery. The tert-butyl carbamate group is known for its protective properties in peptide synthesis, making this compound a valuable tool in medicinal chemistry. Researchers have explored its ability to stabilize reactive intermediates during the synthesis of complex molecules, thereby enhancing the efficiency of drug development processes.

In addition to its role in peptide synthesis, tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate has shown potential in polymer chemistry. The cyclohexane ring with hydroxyl and amino substituents can serve as a building block for constructing high-performance polymers. Recent advancements in polymer science have demonstrated the compound's ability to form durable and biocompatible materials, which could find applications in medical devices and tissue engineering.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also investigated green chemistry approaches to minimize environmental impact during synthesis, aligning with global sustainability goals.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate is crucial for assessing its ecological footprint. Studies have shown that under specific conditions, the compound undergoes hydrolysis to yield biodegradable products. This information is vital for industries aiming to adopt eco-friendly manufacturing practices.

Looking ahead, the future of this compound lies in its integration into emerging technologies such as nanotechnology and drug delivery systems. Its structural flexibility makes it an ideal candidate for designing nanoparticles with enhanced drug-loading capacities. Ongoing research is focused on optimizing its properties for use in targeted drug delivery systems, which could revolutionize treatment methods for various diseases.

In conclusion, tert-butyl N-{2-[tert-butyl(propyl)amino]-4-hydroxycyclohexyl}carbamate (CAS No. 2137480-59-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its role in peptide synthesis, polymer chemistry, and material science underscores its importance in modern chemical research. As advancements continue to unfold, this compound is poised to contribute significantly to scientific innovation and industrial development.